Cas no 16162-66-6 (5-Benzofuranol,2,6-dimethyl-)

• Product Name: 5-Benzofuranol,2,6-dimethyl-
• CAS No: 16162-66-6
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 121451
• PubChem ID: 10725672
• Update Time: 2025-04-18

5-Benzofuranol,2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Benzofuranol,2,6-dimethyl-
• 2,6-dimethyl-1-benzofuran-5-ol
• 16162-66-6
• 5-Benzofuranol, 2,6-dimethyl-
• 2,6-dimethylbenzofuran-5-ol
• SCHEMBL2270826

• Inchi： 1S/C10H10O2/c1-6-3-10-8(5-9(6)11)4-7(2)12-10/h3-5,11H,1-2H3
• InChI Key： VFRIOPXORYFGHL-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2C=C(C(C)=CC1=2)O

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• PSA: 33.37